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Compound of Interest

Compound Name: MeOIstPyrd

Cat. No.: B15584914 Get Quote

Efforts to generate the requested application notes and protocols for "MeOIstPyrd" in high-

throughput screening (HTS) have been impeded by a lack of identifiable information for a

compound with this specific name. An initial comprehensive search did not yield any registered

compound, research publication, or commercially available product under the designation

"MeOIstPyrd."

To proceed with generating the detailed application notes, experimental protocols, data tables,

and signaling pathway diagrams as requested, clarification on the identity of "MeOIstPyrd" is

essential.

It is possible that "MeOIstPyrd" may be:

A novel or proprietary compound with limited public information.

An internal laboratory abbreviation or code name.

A typographical error in the provided name.

One potential, though unconfirmed, possibility is a misspelling of MPTP (1-methyl-4-phenyl-

1,2,3,6-tetrahydropyridine), a neurotoxin used in scientific research to model Parkinson's

disease.[1] However, without confirmation, proceeding with this assumption would lead to

inaccurate and irrelevant documentation.

To fulfill your request, please provide additional details regarding "MeOIstPyrd," such as:
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The full chemical name.

The CAS (Chemical Abstracts Service) registry number.

Any known synonyms or alternative names.

Relevant publications or patents describing the compound.

The biological target or pathway of interest.

Once the correct compound identity is established, it will be possible to conduct a targeted

search for relevant data and construct the comprehensive application notes and protocols you

require for your research and drug development professionals. General principles of high-

throughput screening involve the automated testing of large numbers of compounds to identify

"hits" that modulate a specific biological target.[2][3] These hits can then be further investigated

in the drug discovery pipeline.[2] HTS can be performed using various technologies, including

fluorescence, luminescence, and absorbance-based assays, often in 384-well or 1536-well

plate formats.[4][5]

We look forward to receiving the necessary information to proceed with your request.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application of MeOIstPyrd in High-Throughput
Screening: Information Required]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15584914#application-of-meoistpyrd-in-high-
throughput-screening]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b15584914#application-of-meoistpyrd-in-high-throughput-screening
https://www.benchchem.com/product/b15584914#application-of-meoistpyrd-in-high-throughput-screening
https://www.benchchem.com/product/b15584914#application-of-meoistpyrd-in-high-throughput-screening
https://www.benchchem.com/product/b15584914#application-of-meoistpyrd-in-high-throughput-screening
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15584914?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

